Cas no 60289-66-9 (1-(pyridin-3-yl)hexan-1-amine)

• Product Name: 1-(pyridin-3-yl)hexan-1-amine
• CAS No: 60289-66-9
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• MDL: MFCD16822081
• CID: 5232314
• PubChem ID: 23313635
• Update Time: 2026-03-07

1-(pyridin-3-yl)hexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-3-yl)hexan-1-amine

• MDL： MFCD16822081
• Inchi： 1S/C11H18N2/c1-2-3-4-7-11(12)10-6-5-8-13-9-10/h5-6,8-9,11H,2-4,7,12H2,1H3
• InChI Key： VGGHYIGCVFOYGH-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1)(N)CCCCC

Additional information on 1-(pyridin-3-yl)hexan-1-amine

Professional Introduction to 1-(pyridin-3-yl)hexan-1-amine (CAS No: 60289-66-9)

1-(pyridin-3-yl)hexan-1-amine, identified by its Chemical Abstracts Service (CAS) number 60289-66-9, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a pyridine ring linked to a hexylamine moiety, has garnered attention due to its versatile applications and potential in drug development. The unique structural attributes of this compound make it a valuable candidate for various therapeutic interventions, particularly in the context of modern medicinal chemistry.

The pyridin-3-yl substituent plays a crucial role in determining the pharmacological properties of 1-(pyridin-3-yl)hexan-1-amine. Pyridine derivatives are well-known for their ability to interact with biological targets such as enzymes and receptors, making them indispensable in the design of small-molecule drugs. The nitrogen atom in the pyridine ring can form hydrogen bonds and coordinate with metal ions, enhancing the compound's binding affinity and selectivity. This characteristic is particularly relevant in the development of targeted therapies where precise interaction with biological molecules is essential.

The hexylamine portion of the molecule contributes to its solubility and bioavailability, which are critical factors in drug formulation. Hexylamine is an aliphatic amine that can improve the pharmacokinetic profile of a drug by enhancing its solubility in both aqueous and lipid environments. This dual solubility profile is advantageous for designing drugs that require absorption across different biological membranes, such as the blood-brain barrier.

In recent years, 1-(pyridin-3-yl)hexan-1-amine has been explored in various research studies aimed at developing novel therapeutic agents. One notable area of interest is its potential application in treating neurological disorders. The pyridine moiety's ability to cross the blood-brain barrier makes it an attractive scaffold for drugs targeting central nervous system (CNS) diseases. Preclinical studies have demonstrated that derivatives of this compound exhibit promising effects on neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease.

The compound has also shown potential in oncology research. The unique interaction between the pyridine ring and certain cancer-related proteins has been investigated as a basis for developing targeted cancer therapies. By modulating the activity of these proteins, 1-(pyridin-3-yl)hexan-1-amine and its derivatives may help inhibit tumor growth and enhance the efficacy of existing cancer treatments. Several ongoing clinical trials are evaluating the safety and efficacy of compounds based on this scaffold in various cancer types.

In addition to its therapeutic applications, 1-(pyridin-3-yl)hexan-1-amine has been utilized as an intermediate in synthesizing more complex molecules. Its structural flexibility allows chemists to modify different parts of the molecule to create novel compounds with tailored properties. This adaptability makes it a valuable building block in drug discovery pipelines, enabling researchers to explore new chemical spaces and develop innovative treatments for a wide range of diseases.

The synthesis of 1-(pyridin-3-yl)hexan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only facilitate the production of this compound but also enable the introduction of diverse functional groups, further expanding its potential applications.

The pharmacokinetic properties of 1-(pyridin-3-yl)hexan-1-amine, including its absorption, distribution, metabolism, and excretion (ADME) profiles, have been thoroughly studied to optimize its use in clinical settings. Research has shown that this compound exhibits moderate bioavailability following oral administration, with a reasonable half-life that allows for sustained therapeutic effects. Additionally, its metabolic pathways have been characterized to identify potential interactions with other drugs and reduce the risk of adverse effects.

The safety profile of 1-(pyridin-3-ylium)_n^-hexanamides _n=0..4
has been evaluated through preclinical toxicity studies, which indicate that it is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Ongoing studies are focusing on identifying any genotoxic or carcinogenic risks associated with this compound to ensure its safe use in humans.

In conclusion, 1-()) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing drugs targeting neurological disorders, oncology conditions, and other diseases. With continued advancements in synthetic chemistry and pharmacological research, this molecule is poised to play a significant role in future medical treatments.